Cas no 16204-69-6 (3,3,5,6,7-Pentamethyl-1-indanone)

• Product Name: 3,3,5,6,7-Pentamethyl-1-indanone
• CAS No: 16204-69-6
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 2658387
• PubChem ID: 604563
• Update Time: 2025-04-21

3,3,5,6,7-Pentamethyl-1-indanone Chemical and Physical Properties

Names and Identifiers

• 3,3,5,6,7-Pentamethyl-1-indanone
• 3,3,5,6,7-pentamethyl-2H-inden-1-one
• 1-Indanone, 3,3,5,6,7-pentamethyl-
• LJWSSBMIPRWJRH-UHFFFAOYSA-N
• DTXSID30345451
• 3,3,5,6,7-Pentamethyl-1-indanone #
• 16204-69-6
• 3,3,5,6,7-Pentamethyl-indan-1-one

• Inchi： 1S/C14H18O/c1-8-6-11-13(10(3)9(8)2)12(15)7-14(11,4)5/h6H,7H2,1-5H3
• InChI Key： LJWSSBMIPRWJRH-UHFFFAOYSA-N
• SMILES： O=C1C2C(C)=C(C)C(C)=CC=2C(C)(C)C1

Computed Properties

• Exact Mass: 202.135765193Da
• Monoisotopic Mass: 202.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų